Cas no 860687-69-0 (2-Bromo-4-(tert-butyl)-1-nitrobenzene)

2-Bromo-4-(tert-butyl)-1-nitrobenzene structure
860687-69-0 structure
Product Name:2-Bromo-4-(tert-butyl)-1-nitrobenzene
CAS No:860687-69-0
MF:C10H12BrNO2
MW:258.111782073975
CID:4717761
PubChem ID:123925573
Update Time:2024-12-09

2-Bromo-4-(tert-butyl)-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(tert-butyl)-1-nitrobenzene
    • 2-Bromo-4-(2-methyl-2-propanyl)-1-nitrobenzene
    • 2-Bromo-4-(1,1-dimethylethyl)-1-nitrobenzene
    • SCHEMBL26096440
    • 860687-69-0
    • 2-BROMO-4-TERT-BUTYL-1-NITROBENZENE
    • F88796
    • Inchi: 1S/C10H12BrNO2/c1-10(2,3)7-4-5-9(12(13)14)8(11)6-7/h4-6H,1-3H3
    • InChI Key: XINQWMIKGSAKIX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.00514 g/mol
  • Monoisotopic Mass: 257.00514 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.8
  • Molecular Weight: 258.11

2-Bromo-4-(tert-butyl)-1-nitrobenzene Pricemore >>

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